Cas no 2138542-32-0 (2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole)

• Product Name: 2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole
• CAS No: 2138542-32-0
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 6213577
• PubChem ID: 147159906
• Update Time: 2025-07-25

2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2138542-32-0
• EN300-1145637
• SCHEMBL24732964
• 2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole

• Inchi： 1S/C7H9NS/c1-5-4-6-7(9-5)2-3-8-6/h4,8H,2-3H2,1H3
• InChI Key： BVQBGPBFXWGHJT-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2=C1CCN2

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole

Introduction to 2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole (CAS No. 2138542-32-0)

2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 2138542-32-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound belongs to the thienopyrrole class, which is characterized by a fused thiophene and pyrrole ring system. The presence of a methyl substituent at the 2-position enhances its chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The structural framework of thieno[3,2-b]pyrrole provides a rich platform for medicinal chemists to explore various modifications that can modulate its pharmacokinetic and pharmacodynamic profiles. The fusion of a thiophene ring with a pyrrole moiety introduces electronic and steric features that can influence binding interactions with biological targets. This compound has been studied for its potential applications in the development of novel therapeutic agents, particularly in areas such as antiviral, anticancer, and anti-inflammatory treatments.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole and biological targets. These studies have highlighted the compound's ability to engage with specific receptors and enzymes, suggesting its utility in designing targeted therapies. For instance, research has demonstrated that derivatives of this scaffold can exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases.

The synthesis of 2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies have improved the efficiency of these processes, enabling access to complex derivatives for further biological evaluation. The use of transition metal-catalyzed reactions has been particularly effective in constructing the thienopyrrole core with high regioselectivity.

In the realm of drug discovery, thieno[3,2-b]pyrrole derivatives have shown promise as lead compounds due to their ability to cross the blood-brain barrier and exhibit favorable pharmacokinetic properties. Preclinical studies have indicated that certain analogs of this compound can exhibit potent activity against neurological disorders without significant side effects. This has spurred interest in exploring their therapeutic potential further.

The pharmaceutical industry has leveraged computational tools to identify novel analogs of 2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole with enhanced biological activity. Structure-activity relationship (SAR) studies have revealed key structural features that contribute to their efficacy. These insights have guided the design of next-generation compounds that aim to improve therapeutic outcomes while minimizing adverse effects.

Moreover, the environmental impact of synthesizing heterocyclic compounds like thieno[3,2-b]pyrroles has been a focus of recent research. Green chemistry principles have been applied to develop more sustainable synthetic routes that reduce waste and energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in pharmaceutical manufacturing.

The role of thieno[3,2-b]pyrroles in medicinal chemistry extends beyond their use as standalone therapeutic agents. They serve as valuable intermediates for synthesizing more complex molecules with tailored biological properties. This versatility makes them indispensable tools for chemists working on innovative drug development programs.

As our understanding of disease mechanisms evolves, so does the demand for structurally diverse compounds like 2-methyl-4H,5H,6H-thieno[3,2-b]pyrrole. Ongoing research aims to uncover new applications for this scaffold by exploring its interactions with understudied biological targets. This continuous exploration underscores its significance as a pharmacological building block.

The future prospects for thieno[3,2-b]pyrroles in medicine are promising. Advances in synthetic chemistry and biotechnology are expected to unlock new possibilities for their use in treating a wide range of diseases. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications that benefit patients worldwide.